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Compound of Interest

Compound Name: Dimethyl terephthalate

Cat. No.: B492978 Get Quote

An In-depth Technical Guide on the Physical Properties of Dimethyl Terephthalate

This technical guide provides a comprehensive overview of the melting and boiling points of

dimethyl terephthalate (DMT), targeted at researchers, scientists, and professionals in drug

development. This document outlines the precise physical constants of DMT, details the

experimental methodologies for their determination, and presents a logical workflow for these

analytical procedures.

Core Physical Properties of Dimethyl Terephthalate
Dimethyl terephthalate is a diester of terephthalic acid and methanol. It is a crucial raw

material in the production of polyesters, including polyethylene terephthalate (PET) and

polybutylene terephthalate (PBT). Accurate knowledge of its melting and boiling points is

fundamental for its purification, processing, and various applications.

Data Presentation
The melting and boiling points of dimethyl terephthalate from various sources are

summarized in the table below for straightforward comparison.
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Physical
Property

Value (°C) Value (°F) Value (K) References

Melting Point 140-142 284-288 413-415
[1][2][3][4][5][6]

[7]

Boiling Point 288 550 561
[1][2][4][5][8][6]

[7]

Experimental Protocols
The determination of melting and boiling points are standard procedures in chemical analysis

to characterize a substance and assess its purity.[9][10][11]

Melting Point Determination: Capillary Method
The capillary method is a common and reliable technique for determining the melting point of a

solid crystalline compound like dimethyl terephthalate.[9][12]

Principle: A small, finely powdered sample of the substance is heated at a controlled rate. The

temperature at which the substance transitions from a solid to a liquid is recorded as its melting

point.[12] Pure crystalline solids typically exhibit a sharp melting point range of 0.5-1°C,

whereas impurities can lead to a depression and broadening of the melting range.[9][11]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device) or a Thiele tube with a

heating oil bath.[9]

Capillary tubes (sealed at one end).[9]

Thermometer.

Sample of dimethyl terephthalate.

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-terephthalate
https://en.wikipedia.org/wiki/Dimethyl_terephthalate
https://m.chemicalbook.com/ProductChemicalPropertiesCB9170694_EN.htm
https://www.lookchem.com/casno120-61-6.html
https://cameochemicals.noaa.gov/chemical/8560
https://www.sfmchemical.com/products/Organic-Intermediates-/Dimethyl-terephthalate.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9170694.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-terephthalate
https://en.wikipedia.org/wiki/Dimethyl_terephthalate
https://www.lookchem.com/casno120-61-6.html
https://cameochemicals.noaa.gov/chemical/8560
https://webbook.nist.gov/chemistry/silmarils-solids-hrf-drf/docs/META.MIR.PUR.Dimethyl-terephthalate.SLD.ALDRICH.PNNL511795.pdf
https://www.sfmchemical.com/products/Organic-Intermediates-/Dimethyl-terephthalate.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9170694.aspx
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://edu.rsc.org/resources/melting-point-determination/1068.article
https://www.benchchem.com/product/b492978?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.westlab.com/blog/measuring-melting-point
https://www.westlab.com/blog/measuring-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://edu.rsc.org/resources/melting-point-determination/1068.article
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b492978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b492978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: A small amount of dry, powdered dimethyl terephthalate is introduced

into a capillary tube to a height of 2-3 mm.[13]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus alongside a thermometer.[9]

Heating: The sample is heated rapidly to a temperature about 15-20°C below the expected

melting point. Then, the heating rate is slowed to 1-2°C per minute to ensure thermal

equilibrium between the sample, heating medium, and thermometer.[9]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range.[9]

Boiling Point Determination: Distillation and Capillary
Method
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[14] For a pure substance, this temperature is constant at a given pressure.

1. Distillation Method: This method is suitable when a sufficient quantity of the liquid is available

and is also used for purification.[15]

Procedure:

The dimethyl terephthalate is placed in a distillation flask.

The flask is heated, and the temperature of the vapor is monitored with a thermometer

placed at the vapor outlet.[15]

The temperature that remains constant during the distillation of the pure liquid is the boiling

point.[15]

2. Micro Boiling Point Determination (Capillary Method): This technique is employed when only

a small amount of the substance is available.[16]

Procedure:
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A small amount of liquid dimethyl terephthalate is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.

The assembly is heated in a heating bath. As the temperature rises, a stream of bubbles will

emerge from the open end of the capillary tube.[16][17][18]

The heating is then discontinued, and the bath is allowed to cool slowly.

The temperature at which the liquid is drawn up into the capillary tube is recorded as the

boiling point. This occurs when the vapor pressure inside the capillary equals the external

atmospheric pressure.[14][16]

Mandatory Visualization
The following diagram illustrates the general experimental workflow for determining the melting

and boiling points of a chemical substance like dimethyl terephthalate.
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Melting Point Determination Boiling Point Determination (Micro Method)

Start: Obtain DMT Sample

Prepare Powdered Sample

Pack Capillary Tube

Heat in Apparatus

Observe Melting Range

Record T_start and T_end

End: Melting Point Determined

Start: Obtain DMT Sample

Place Sample in Test Tube

Insert Inverted Capillary

Heat Assembly

Observe Bubble Stream

Cool Slowly

Record Temperature at Liquid Rise

End: Boiling Point Determined

Click to download full resolution via product page

Workflow for Melting and Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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